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Compound of Interest

Compound Name: Oxolane-3-sulfonyl fluoride
CAS No.: 2137735-38-5
Cat. No.: B2784403
Get Quote
. J

Introduction & Mechanistic Basis[1][2]
The SUFEx Advantage

Oxolane-3-sulfonyl fluoride (Ox-3-SF) operates via Sulfur-Fluoride Exchange (SUFEXx), a
“click" chemistry modality championed by K. Barry Sharpless. Unlike sulfonyl chlorides, which
are prone to rapid hydrolysis, sulfonyl fluorides are thermodynamically stable in aqueous buffer
yet highly reactive toward specific nucleophiles (Tyrosine phenols, Lysine amines, Serine
hydroxyls) under defined conditions or within protein binding pockets.

Why Oxolane-3-Sulfonyl Fluoride?

While aryl sulfonyl fluorides are common, they often suffer from poor water solubility,
necessitating high DMSO concentrations that can denature proteins. Ox-3-SF incorporates a
polar tetrahydrofuran (oxolane) ring, offering:

o Enhanced Water Solubility: Reduces the requirement for organic co-solvents (compatible
with <5% DMSO).
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 Aliphatic Stability: Resists non-specific reduction and metabolic cleavage better than some
aryl counterparts.

o Tunable Reactivity: The secondary aliphatic sulfonyl center provides "Goldilocks" reactivity—
stable in free solution but reactive when brought into proximity of a nucleophile in a protein
pocket (proximity-induced reactivity).

Reaction Mechanism

The reaction proceeds via a nucleophilic substitution at the hexavalent sulfur center (

-like at S(VI)). The fluoride ion acts as a unique leaving group, requiring significant stabilization
(often by H-bonding in the transition state) to depart.

Primary Targets:
o Tyrosine (Tyr-OH): Preferred under slightly basic conditions (pH > 8.0) or SUFEXx catalysis.
e Lysine (Lys-NH2): Reacts to form stable sulfonamides.

o Proximal Histidine: Can act as a general base catalyst.

Oxolane-3-SF
(Electrophile) p .
+ Protein . )
Bioconjugate
\ S-F Exchange (Sulfonate/Sulfonamide)
Protein Nucleophile . Pentacoordinate .
(Tyr-OH / Lys-NH2) = Transition State . _Lea_V_lng Grouwp  ___________ .

>} Fluoride lon (F-)

-
_____________

-
-

Click to download full resolution via product page

Caption: Mechanism of SuUFEx-mediated protein conjugation. The reaction is accelerated by
the local protein environment which stabilizes the departing fluoride ion.
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Chemical Properties & Handling[3]

Property

Specification

Chemical Name

Tetrahydrofuran-3-sulfonyl fluoride

CAS Number

2137735-38-5

Molecular Weight

~154.16 g/mol

Physical State

Colorless oil or low-melting solid

Soluble in Water (moderate), DMSO, DMF,

Solubilit
Y Acetonitrile
- Stable at pH 4-8 for >24h; Hydrolyzes slowly at
Stability
pH >9
-20°C, desiccated.[1] Avoid repeated freeze-
Storage

thaw cycles.

Experimental Protocols

Protocol A: General Non-Specific Protein Labeling

(LysinelTyrosine)

Use this protocol for global surface modification or when screening for reactive residues.

Materials:

e Ox-3-SF Stock (100 mM in dry DMSO)

Target Protein (1-5 mg/mL in PBS, pH 7.4)

o Conjugation Buffer: 50 mM HEPES or Phosphate, pH 8.0 (Avoid Tris or primary amine

buffers if possible, though SUFEX is selective enough that Tris is often tolerated; HEPES is

safer).

e Desalting Column (e.g., Zeba Spin, 7K MWCO)

Procedure:
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o Buffer Exchange: Ensure protein is in Conjugation Buffer (pH 8.0).
» Reagent Addition: Add Ox-3-SF stock to the protein solution.

o Stoichiometry: Use 10-50 molar excess for global labeling. Use 1-5 molar excess for
active-site directed labeling.

o Solvent: Keep final DMSO concentration < 5% (v/v).
e Incubation: Incubate at 25°C for 2—4 hours or 4°C overnight.

o Note: Aliphatic sulfonyl fluorides react slower than acid chlorides. Extended time may be
required.

e Quenching (Optional): Add 50 mM Tris-HCI (pH 8.0) and incubate for 15 mins to quench
unreacted fluoride (if amine labeling is the goal).

 Purification: Remove excess reagent using a desalting column or dialysis against PBS.

Protocol B: Activity-Based Protein Profiling (ABPP)

Use this protocol if Ox-3-SF is conjugated to a reporter (e.g., Biotin or Fluorophore) to detect
reactive pockets.

Workflow Diagram:
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Caption: ABPP workflow for identifying proteins with reactive pockets targeted by Oxolane-3-SF
probes.

Procedure:

o Lysate Prep: Dilute proteome to 1 mg/mL in PBS.
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Probe Labeling: Add Ox-3-SF probe (e.g., functionalized with an alkyne handle) at 1-10 uM
final concentration.

Incubation: 1 hour at Room Temperature.

Click Reaction: Perform CuAAC (Copper-catalyzed Azide-Alkyne Cycloaddition) with Azide-
Biotin (Tag).[2]

o Reagents: 100 uM Azide-Tag, 1 mM TCEP, 100 uM TBTA ligand, 1 mM CuSOA4.

Analysis: SDS-PAGE (Western Blot) or Streptavidin enrichment for Mass Spectrometry.

Data Analysis & Validation
Mass Spectrometry (Intact Protein)

Successful conjugation is verified by observing a mass shift. Unlike other reagents, the fluoride
is the only leaving group.

Modification Type Formula Added Mass Shift (Da)

Oxolane-3-sulfonyl +135.03

Loss of Fluoride (Net accounted for above)

Calculation:

(Note: Exact mass depends on the precise isotope calculation of the oxolane ring fragment).

Troubleshooting Guide
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Observation Probable Cause Corrective Action

Increase pH to 8.5. Verify
reagent integrity by NMR (F-

No Labeling Observed pH too low; Reagent inactive. NMR should show signal at
+50-60 ppm vs sulfonyl
chloride).

Ox-3-SF is water soluble;

dissolve stock in water/buffer

Precipitation Protein unstable in DMSO. ) )
immediately before use
instead of DMSO.
Reduce stoichiometry to 1:1 or
Over-labeling Non-specific Lysine reaction. 2:1. Reduce pH to 7.0 to favor
Tyrosine/His over Lysine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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